Cas no 1823931-24-3 (5-Bromo-2-ethynyl-4,6-dimethylpyrimidine)

• Product Name: 5-Bromo-2-ethynyl-4,6-dimethylpyrimidine
• CAS No: 1823931-24-3
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 5059537
• Update Time: 2023-08-25

5-Bromo-2-ethynyl-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-ethynyl-4,6-dimethylpyrimidine

• Inchi： 1S/C8H7BrN2/c1-4-7-10-5(2)8(9)6(3)11-7/h1H,2-3H3
• InChI Key： IQCSFJVEGBMQNS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C#C)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 2
• Topological Polar Surface Area: 25.8